Cas no 2138414-72-7 (8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione)

• Product Name: 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione
• CAS No: 2138414-72-7
• MF: C₉H₁₆BrNO₂S
• MW: 282.197840690613
• CID: 5611712
• PubChem ID: 165486983
• Update Time: 2025-11-01

8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione Chemical and Physical Properties

Names and Identifiers

• 2138414-72-7
• 8-amino-2-(bromomethyl)-5lambda6-thiaspiro[3.5]nonane-5,5-dione
• EN300-844500
• 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione

• Inchi： 1S/C9H16BrNO2S/c10-6-7-3-9(4-7)5-8(11)1-2-14(9,12)13/h7-8H,1-6,11H2
• InChI Key： DLROQVSEOSVREK-UHFFFAOYSA-N
• SMILES： BrCC1CC2(CC(CCS2(=O)=O)N)C1

Computed Properties

• Exact Mass: 281.00851g/mol
• Monoisotopic Mass: 281.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione

Introduction to 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione (CAS No. 2138414-72-7)

8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic thiazole derivative, identified by its CAS number 2138414-72-7, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug development. The compound’s molecular architecture, featuring both amino and bromomethyl functional groups, makes it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

The spirocyclic nature of 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione contributes to its distinct chemical properties, which may include enhanced stability and reactivity compared to linear or simpler cyclic compounds. This structural feature is particularly intriguing for researchers aiming to develop novel bioactive molecules with improved pharmacokinetic profiles. The presence of a thiazole ring further adds to the compound’s complexity, as thiazole derivatives are well-documented for their biological activity across various therapeutic domains.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential to exhibit multiple binding interactions with biological targets. The spirothiazole core in 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione is particularly noteworthy, as it combines the advantages of both spirocyclic and heterocyclic systems. This combination can lead to enhanced binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents.

The bromomethyl substituent at the 2-position of the spirocyclic structure provides a reactive handle for further functionalization, enabling chemists to attach various pharmacophores or bioactive moieties. This reactivity makes the compound an invaluable building block for medicinal chemists seeking to develop new drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The amino group also offers opportunities for derivatization, allowing for the introduction of polar or charged functionalities that can modulate solubility and tissue distribution.

Current research in the field of spirocyclic compounds has highlighted their potential in modulating enzyme activity and receptor interactions. For instance, studies have shown that spirocyclic thiazoles can interfere with key signaling pathways involved in disease progression. The specific arrangement of atoms in 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione suggests that it may possess similar capabilities, making it a subject of intense investigation by academic and industrial researchers alike.

The synthesis of 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating the synthesis of this type of compound.

One of the most exciting aspects of 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione is its potential as a scaffold for drug discovery programs. By leveraging its unique structural features, researchers can explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in the context of modern drug development, where personalized medicine and targeted therapies are becoming increasingly prevalent.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological properties and low toxicity profiles. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of these motifs into more complex molecular frameworks can lead to novel compounds with enhanced efficacy and reduced side effects.

Recent studies have demonstrated that spirocyclic thiazoles can exhibit potent inhibitory activity against various enzymes implicated in disease processes. For example, derivatives of this class have shown promise in inhibiting kinases and proteases that play a role in cancer cell proliferation and survival. The structural features of 8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione align well with these findings, suggesting that it may also possess similar inhibitory properties.

The cas no2138414-72-7 associated with this compound underscores its significance as a research chemical with potential commercial applications. As more data becomes available on its properties and reactivity, its value as an intermediate or lead compound will likely increase further. Researchers working on next-generation therapeutics should keep this molecule under consideration due to its unique structural attributes and synthetic accessibility.

In conclusion,8-amino-2-(bromomethyl)-5lambda6-thiaspiro3.5nonane-5,5-dione represents an exciting opportunity for innovation in pharmaceutical chemistry. Its combination of structural complexity and functional diversity makes it a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.